[2-Amino-1-(4-fluorophenyl)ethyl]dimethylamine

• IUPAC Name: 1-(4-fluorophenyl)-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C10H15FN2/c1-13(2)10(7-12)8-3-5-9(11)6-4-8/h3-6,10H,7,12H2,1-2H3
• InChI Key: UUQFFOAUNDPGNS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CN)C1=CC=C(C=C1)F
• Molecular Formula: C10H15FN2
• DSSTOX Substance ID: DTXSID60390353
• Molecular Weight: 182.24 g/mol
• CAS RN: 842954-71-6

Description

2-Amino-1-(4-fluorophenyl)ethyl]dimethylamine, also known as 4-FMA, is an organic compound belonging to the class of amines. It is a derivative of amphetamine and is structurally related to other compounds such as 2-FMA. 4-FMA has become increasingly popular in recent years due to its potential applications in scientific research, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

• Intermediate in Synthesis of Biologically Active Compounds : This compound is an important intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291), a drug used in cancer treatment. A study by Zhao et al. (2017) describes a rapid synthetic method for creating such intermediates, which are crucial for developing new pharmaceuticals (Zhao et al., 2017).

• Role in Peptide Chemistry : The compound plays a role in peptide chemistry, as described in research by Chantreux et al. (1984). The study details the use of related compounds for carboxyl-protection of amino acids or peptides, which is a significant process in the synthesis of peptides (Chantreux et al., 1984).

• Neuroimaging in Alzheimer's Disease : A study by Shoghi-Jadid et al. (2002) discusses the use of a derivative of this compound in neuroimaging for Alzheimer's disease. The derivative was used in positron emission tomography to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients (Shoghi-Jadid et al., 2002).

• Antiallergy Activity : In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their antiallergy activity, as per research by Walsh et al. (1990). This study highlights the potential therapeutic applications of these derivatives in treating allergic conditions (Walsh et al., 1990).

• Cytotoxic Activity Against Cancer : Deady et al. (2005) investigated carboxamide derivatives of this compound for their cytotoxic activity against cancer. These compounds demonstrated potent cytotoxicity against various cancer cell lines, underscoring their potential in cancer therapeutics (Deady et al., 2005).

• Characterization and Structural Analysis : The compound has been characterized and structurally analyzed for its potential in various applications. A study by Sapnakumari et al. (2014) focuses on the synthesis and characterization of a related compound, providing insights into its physical and chemical properties (Sapnakumari et al., 2014).

• Fluoroalkyl Amino Reagents in Chemistry : Research by Schmitt et al. (2017) discusses the development of fluoroalkyl amino reagents from compounds including derivatives of [2-Amino-1-(4-fluorophenyl)ethyl]dimethylamine. These reagents are used for introducing the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles, important in medicinal and agricultural chemistry (Schmitt et al., 2017).

• Development of Novel Antipsychotic Agents : Wise et al. (1987) explored compounds including derivatives of [2-Amino-1-(4-fluorophenyl)ethyl]dimethylamine for their potential as novel antipsychotic agents. This research adds to our understanding of how such compounds can be used in the development of new treatments for psychiatric disorders (Wise et al., 1987).